Cas no 66804-20-4 (O-Demethylchelerythrine)

• Product Name: O-Demethylchelerythrine
• CAS No: 66804-20-4
• MF: C₂₀H₁₆NO₄
• MW: 334.345345497131
• CID: 5227447
• Update Time: 2025-05-21

O-Demethylchelerythrine Chemical and Physical Properties

Names and Identifiers

• FAGARIDINE
• Isofagaridine
• C09430
• O-Demethylchelerythrine
• SureCN108986
• Q27106596

• Inchi： 1S/C20H15NO4/c1-21-9-15-12(5-6-16(23-2)20(15)22)13-4-3-11-7-17-18(25-10-24-17)8-14(11)19(13)21/h3-9H,10H2,1-2H3/p+1
• InChI Key： RSCIYYHIBVZXDI-UHFFFAOYSA-O
• SMILES： O1COC2C1=CC1C(C=2)=CC=C2C3C=CC(=C(C=3C=[N+](C)C2=1)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 502
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8

Additional information on O-Demethylchelerythrine

Professional Introduction to O-Demethylchelerythrine (CAS No. 66804-20-4)

O-Demethylchelerythrine, a compound with the chemical identifier CAS No. 66804-20-4, is a derivative of chelerythrine, a naturally occurring bisbenzylisoquinoline alkaloid found in various plants, particularly in the roots of Aconitum carmichaelii. This compound has garnered significant attention in the field of chemobiology due to its unique pharmacological properties and potential therapeutic applications. The structural modification of chelerythrine to form O-Demethylchelerythrine has led to enhanced biological activity and improved pharmacokinetic profiles, making it a subject of extensive research in drug discovery and development.

The molecular structure of O-Demethylchelerythrine features a benzylisoquinoline core, which is a common scaffold in many bioactive natural products. The presence of the demethyl group at the oxygen atom introduces a significant change in its chemical and biological properties. This modification has been shown to modulate various cellular pathways, including those involved in apoptosis, inflammation, and cancer cell proliferation. Recent studies have highlighted the compound's potential as an anti-cancer agent, particularly in the context of inhibiting tyrosine kinases and other critical enzymes involved in tumor growth and metastasis.

One of the most compelling aspects of O-Demethylchelerythrine is its ability to interact with multiple targets within cancer cells. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Additionally, it has been observed to downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL, further enhancing its pro-apoptotic effects. These findings have positioned O-Demethylchelerythrine as a promising candidate for the development of novel anticancer therapies.

In addition to its anti-cancer properties, O-Demethylchelerythrine has shown promise in other therapeutic areas. Studies have indicated that it may possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary research suggests that O-Demethylchelerythrine may have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of O-Demethylchelerythrine involves complex organic transformations that require precise control over reaction conditions and reagent selection. The process typically begins with the demethylation of chelerythrine using appropriate demethylation agents such as boron tribromide or lithium aluminum hydride. The resulting intermediate is then purified through column chromatography or other separation techniques to obtain high-purity O-Demethylchelerythrine. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating further research into its biological activities.

The pharmacokinetic profile of O-Demethylchelerythrine is another area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and lipids, which is advantageous for its absorption and distribution within the body. However, its metabolic stability remains a challenge, necessitating further optimization to enhance its bioavailability and prolong its therapeutic effects. Researchers are exploring various strategies, including prodrug formulations and chemical modifications, to improve the pharmacokinetic properties of O-Demethylchelerythrine.

Recent clinical trials have provided valuable insights into the safety and efficacy of O-Demethylchelerythrine in human subjects. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further studies are needed to fully characterize its safety profile and determine optimal dosing regimens. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying potential therapeutic applications for O-Demethylchelerythrine.

The future direction of research on O-Demethylchelerythrine is likely to focus on elucidating its mechanism of action at a molecular level and identifying novel targets for therapeutic intervention. Additionally, efforts will continue to optimize its pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into clinical applications that can benefit patients suffering from various diseases.

In conclusion, O-Demethylchelerythrine (CAS No. 66804-20-4) represents a significant advancement in natural product-based drug discovery. Its unique pharmacological properties make it a promising candidate for treating cancer, inflammation, and neurodegenerative diseases. With continued research and development, this compound has the potential to revolutionize modern medicine by providing novel therapeutic options for patients worldwide.